BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Tetracosyl acrylate

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Tetracosyl acrylate

Cat. No.: B3053072

Essential Safety and Handling Guide for Tetracosyl
Acrylate

Disclaimer: This document provides immediate safety and logistical guidance for Tetracosyl
acrylate (CAS No. 50698-54-9). A comprehensive Safety Data Sheet (SDS) for this specific
chemical is not readily available. Therefore, the information presented is compiled from data on
structurally similar long-chain acrylates, such as Docosyl Acrylate, and general safety protocols
for acrylate monomers.[1] Researchers must always consult the supplier-specific SDS upon
receipt of the chemical and adhere to their institution's safety policies.

Tetracosyl acrylate is a long-chain acrylate ester. Like other acrylates, it is a monomer that
can undergo polymerization. While specific toxicity data is limited, the primary hazards
associated with similar acrylates include irritation to the skin, eyes, and respiratory system, as
well as the potential for allergic skin reactions (sensitization) upon repeated contact.[1][2][3]
Proper handling and disposal are crucial to ensure laboratory safety and environmental
protection.

Chemical and Physical Properties

The following table summarizes key quantitative data for Tetracosyl acrylate and the closely
related Docosyl Acrylate for reference.
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Property

Tetracosyl Acrylate

Docosyl Acrylate (for
comparison)

CAS Number

50698-54-9[4][5]

18299-85-9[1]

Molecular Formula

C27H5202[4]

C25H4802[1]

Molecular Weight 408.70 g/mol [4] 380.66 g/mol [1]
N ) 481.8°C at 760 mmHg ]
Boiling Point ) Not available
(Predicted)[5]
Density 0.864 g/cm? (Predicted)[5] Not available

Physical State

Not specified, likely a liquid or

low-melting solid

Solid (Crystal - Lump)

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is the first line of defense against exposure. The following

table outlines the minimum recommended PPE for handling Tetracosyl acrylate.
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Protection Type

Recommended Equipment

Specifications and Best
Practices

Hand Protection

Chemical-resistant gloves

Nitrile or Butyl rubber gloves
are recommended. Avoid
natural rubber and PVC
gloves, as they may be
permeable to acrylates. Ensure
gloves are in good condition
and replace them immediately

if deterioration is observed.[6]

Eye/Face Protection

Safety glasses with side

shields or Chemical splash
goggles

Goggles should be worn when
there is a risk of splashing. A
face shield may be required for
larger quantities or when

transferring the chemical.

Body Protection

Laboratory coat, Long-sleeved

shirts and pants

Wear a fully buttoned lab coat
and closed-toe shoes.

Permeation-resistant clothing
may be necessary depending

on the scale of the operation.

[2]

Respiratory Protection

Use in a well-ventilated area.

Respirator may be required.

Work should be conducted in a
chemical fume hood to
minimize inhalation of vapors
or mists.[7] If ventilation is
insufficient or during aerosol-
generating procedures, a
NIOSH-approved respirator

may be required.

Operational Plan: Safe Handling Protocol

A systematic approach to handling minimizes risks. Follow these procedural steps for all work

involving Tetracosyl acrylate.
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1. Engineering Controls:

» Ventilation: Always handle Tetracosyl acrylate in a well-ventilated area, preferably within a
certified chemical fume hood, to control exposure to potential vapors.[7]

o Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
readily accessible and have been recently tested.

2. Storage Requirements:

o Store containers in a cool, dry, and dark place, away from direct sunlight and heat sources to
prevent premature polymerization.[6][7]

o The chemical inhibitor present in acrylates requires oxygen to function effectively. Do not
store under an inert atmosphere (e.g., nitrogen).[6]

o Store separately from incompatible materials such as strong oxidizing agents, acids, bases,
and free-radical initiators.[2]

3. Handling Procedures:

» Before use, visually inspect the container for any signs of polymerization, such as bulging or
heat generation.

e Avoid all direct contact with the substance.[2]
» Wash hands thoroughly with soap and water after handling and before leaving the laboratory.
» Do not eat, drink, or smoke in areas where chemicals are handled.

Emergency Plan: Chemical Spill Workflow

In the event of a spill, a prompt and organized response is critical. The following diagram
outlines the logical workflow for managing a Tetracosyl acrylate spill.

Caption: Logical workflow for responding to a chemical spill.

Disposal Plan
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Proper disposal of Tetracosyl acrylate and associated waste is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

- Do NOT pour down the drain.[8][9] - Collect in

a clearly labeled, sealed, and appropriate
Unused/Excess Monomer hazardous waste container. - Dispose of through

your institution's hazardous waste management

program.

- Small amounts of residual liquid in a container
(e.g., dappen dish) can be mixed with an equal
amount of acrylic polymer powder.[8][10] - Allow
the mixture to fully cure into a solid, inert mass

Small Liquid Residue in a well-ventilated area (fume hood). - Once
hardened, the solid can be disposed of in the
regular solid waste, provided it is not
contaminated with other hazardous materials.[8]
[10]

- All contaminated items (e.qg., gloves, absorbent
materials from spills, paper towels, pipette tips)
) ) must be collected in a sealed bag or container.
Contaminated Materials )
[11][12] - Label the container clearly as
hazardous waste. - Dispose of through the

institutional hazardous waste program.

- Handle uncleaned, empty containers as you
would the product itself.[2] - Rinse the container
three times with a suitable solvent (e.g.,

Empty Containers acetone). Collect the rinsate as hazardous
waste. - Once clean, the container may be
disposed of or recycled according to institutional

guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Docosyl acrylate | C25H4802 | CID 87565 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ 2. download.basf.com [download.basf.com]

¢ 3. specialty-chemicals.eu [specialty-chemicals.eu]

e 4.50698-54-9|Tetracosyl acrylate|BLD Pharm [bldpharm.com]

e 5. tetracosyl acrylate | CAS#:50698-54-9 | Chemsrc [chemsrc.com]

¢ 6. nbinno.com [nbinno.com]

e 7. epluschemical.com [epluschemical.com]

« 8. nailknowledge.org [nailknowledge.org]

e 9. Industrial Hygiene | Enhance Safety Practices — Methacrylate Producers Association, Inc.

[mpausa.org]
e 10. nailknowledge.org [nailknowledge.org]
e 11. chemkleancorp.com [chemkleancorp.com]
e 12. westlab.com [westlab.com]

» To cite this document: BenchChem. [Personal protective equipment for handling Tetracosyl
acrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3053072#personal-protective-equipment-for-
handling-tetracosyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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